Cas no 1213372-19-0 ((1S)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1S)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE
• CAS No: 1213372-19-0
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 5593819
• PubChem ID: 131080666
• Update Time: 2025-05-24

(1S)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-chloro-3-methylphenyl)prop-2-en-1-amine
• Benzenemethanamine, 4-chloro-α-ethenyl-3-methyl-, (αS)-
• N15450
• (1S)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE
• 1213372-19-0

• Inchi： 1S/C10H12ClN/c1-3-10(12)8-4-5-9(11)7(2)6-8/h3-6,10H,1,12H2,2H3/t10-/m0/s1
• InChI Key： VNPYPUVQSPZYPX-JTQLQIEISA-N
• SMILES： C1([C@H](C=C)N)=CC=C(Cl)C(C)=C1

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 278.9±35.0 °C(Predicted)
• pka: 8.41±0.10(Predicted)

Additional information on (1S)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE

Comprehensive Overview of (1S)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE (CAS No. 1213372-19-0)

(1S)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE (CAS No. 1213372-19-0) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its 4-chloro-3-methylphenyl moiety and prop-2-enylamine chain, has garnered attention due to its structural uniqueness and applications in asymmetric synthesis. Researchers frequently search for "chiral amine synthesis," "CAS 1213372-19-0 applications," and "4-chloro-3-methylphenyl derivatives," reflecting its relevance in modern organic chemistry.

The compound’s stereospecific configuration (1S) makes it valuable for designing enantioselective catalysts and bioactive molecules. Recent trends highlight its role in "green chemistry" and "sustainable synthesis," as industries seek eco-friendly alternatives. Its chloro-methylphenyl group also aligns with studies on "halogenated aromatic compounds," a hotspot in drug discovery for targeting selective receptors. Analytical techniques like HPLC and NMR are commonly employed to verify its purity and stereochemistry, addressing frequent queries such as "how to characterize chiral amines."

In pharmaceutical contexts, (1S)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE serves as a precursor for small-molecule inhibitors and kinase modulators. Its vinylamine functionality allows for versatile derivatization, a topic often explored under "amine functional group reactions." Additionally, its stability under physiological conditions has spurred investigations into "prodrug design" and "metabolic pathways," addressing user searches on "amine bioavailability."

From a commercial perspective, suppliers emphasize high-purity grades of CAS No. 1213372-19-0 for R&D, catering to demands for "research chemicals with low batch variability." Regulatory compliance, such as REACH and GMP standards, is another critical aspect, with users frequently inquiring about "CAS 1213372-19-0 safety data." The compound’s non-hazardous classification under normal handling conditions further enhances its accessibility.

Future directions for (1S)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE include exploring its utility in "bioconjugation" and "peptide mimetics," areas trending in biotechnology. Its compatibility with click chemistry protocols aligns with searches for "amine-alkyne reactions." As synthetic methodologies evolve, this compound remains a focal point for innovations in molecular diversity and therapeutic agent development.